Cas no 2229329-36-4 (tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate
• CAS No: 2229329-36-4
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 5877853
• PubChem ID: 165681186
• Update Time: 2025-11-01

tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate
• EN300-1890799
• 2229329-36-4
• tert-butyl N-[4-fluoro-2-(1-hydroxycyclopropyl)phenyl]carbamate

• Inchi： 1S/C14H18FNO3/c1-13(2,3)19-12(17)16-11-5-4-9(15)8-10(11)14(18)6-7-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,17)
• InChI Key： TZBQWGSTNUUHIP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate

Introduction to Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 2229329-36-4)

Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate, identified by its CAS number 2229329-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of a tert-butyl group, a fluoro substituent, and a 1-hydroxycyclopropyl moiety in its structure imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and biological research.

The structural features of Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate contribute to its potential utility in various chemical transformations. The tert-butyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and facilitating its use in solid-phase synthesis. The fluoro atom, on the other hand, is known to influence metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the 1-hydroxycyclopropyl substituent introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can serve as effective intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Specifically, the combination of a fluoro group and a cyclopropyl moiety has been shown to enhance the bioavailability and pharmacological efficacy of certain therapeutic agents. This has prompted scientists to explore the potential of compounds like Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate as building blocks for new drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural motifs present in Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate suggest that it may interact with biological targets in a manner similar to known pharmacophores. For instance, the fluoro substituent has been shown to improve binding affinity to enzymes and receptors, while the cyclopropyl group can enhance selectivity. These properties make it an attractive candidate for further investigation in areas such as oncology, immunology, and neurology.

Recent advancements in computational chemistry have also facilitated the study of compounds like Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate. Molecular modeling techniques have allowed researchers to predict the binding modes and interactions of this compound with biological targets with high precision. These predictions have been validated through experimental studies, confirming the potential of this compound as a lead molecule for drug discovery. Additionally, virtual screening methods have been employed to identify novel derivatives with enhanced pharmacological properties.

The synthesis of Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access this compound in high yields and purity. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the cyclopropyl moiety efficiently. Additionally, fluorination techniques have been refined to incorporate the fluoro substituent at specific positions within the molecule. These advances have opened up new possibilities for exploring the chemical space around this compound.

Another area of interest is the environmental impact of carbamate-based compounds. While these compounds are highly effective in their intended applications, their persistence in the environment has raised concerns about potential ecological risks. To address this issue, researchers are exploring strategies to design carbamates that are biodegradable or less toxic. The unique structure of Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate provides an opportunity to investigate these properties further. By modifying specific functional groups within the molecule, it may be possible to develop derivatives that are more environmentally friendly.

In conclusion,Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 2229329-36-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. Recent advancements in computational methods and synthetic techniques have made it possible to study this compound more effectively than ever before. As research continues to uncover new applications for this molecule,Tert-butyl N-4-fluoro-2-(1-hydroxycyclopropyl)phenylcarbamate is poised to play an important role in shaping the future of medicinal chemistry.